(+)-Apoverbenone

• IUPAC Name: (1R,5R)-6,6-dimethylbicyclo[3.1.1]hept-3-en-2-one
• InChI: InChI=1S/C9H12O/c1-9(2)6-3-4-8(10)7(9)5-6/h3-4,6-7H,5H2,1-2H3/t6-,7-/m0/s1
• InChI Key: NNPXUZFTLBPVNP-BQBZGAKWSA-N
• Canonical SMILES: CC1(C2CC1C(=O)C=C2)C
• Isomeric SMILES: CC1([C@@H]2C[C@H]1C(=O)C=C2)C
• Molecular Formula: C9H12O
• Molecular Weight: 136.19 g/mol
• CAS RN: 35408-03-8

Description

(+)-Apoverbenone is a natural product that belongs to the family of sesquiterpenes. It is a bicyclic compound with a molecular formula of C15H22O. This compound was first isolated from the fungus Hypomyces subiculosus in 1989. Since then, it has been the subject of extensive research due to its potential therapeutic applications.

Scientific Research Applications

• Chiral Source in Enantioselective Synthesis : (+)-Apoverbenone has been noted for its potential use as a chiral source in enantioselective synthesis. A study demonstrated the preparation of optically active this compound from (+)-nopinone, emphasizing its potential utility in synthetic organic chemistry (Kosugi, Ku, & Kato, 1998).

• Preparation Methodology : Another study focused on the preparation of this compound by dehydrobromination of a bromo-ketone, showcasing a method to obtain apoverbenone with high optical purity (Grimshaw, Grimshaw, & Juneja, 1972).

• Electrochemical Reduction Studies : Electrochemical reactions of apoverbenone have been studied, revealing that its reduction in aqueous solutions leads to the formation of diketonic dimers and a triketonic trimer, contributing to the understanding of its reactivity and stability (Grimshaw & Juneja, 1972).

• Diels-Alder Reactions : The thermal and catalyzed Diels-Alder reactions of this compound have been investigated, providing insights into its chemical properties and potential applications in synthetic chemistry (Gacs-Bait & Matchytka, 1991).

• Cannabinoid Synthesis : Several studies have used this compound as a starting material for the synthesis of cannabinoids, demonstrating its role in the generation of complex organic compounds (Tius & Kannangara, 1990), (Wu & Huffman, 1991), (Huffman et al., 1991).

• Enantiomer Resolution : The resolution of enantiomers through crystallization with chiral hosts using apoverbenone further highlights its importance in stereochemistry and enantioselective processes (Toda et al., 1995).

• General Chemical Transformations : Studies have also focused on the transformation of this compound into other chemical compounds, demonstrating its versatility as a precursor in organic syntheses (Watanabe, Awen, & Kato, 1993).

Synthesis routes and methods

Procedure details

6,6-Dimethyl-3-phenylselanyl-bicyclo[3.1.1]heptan-2-one, pyridine (8.71 mL), and methylene chloride (650 μL) were combined in a round bottom flask. The temperature of the flask was dropped to 0° C. 67.5 μL of H2O2 was added to the flask and allowed to stir at room temperature for 5 hours at 0° C. Next, the reaction was stirred at room temperature overnight. 5 mL of methylene chloride was added to the solution, and the mixture was washed with water, NaHSO3, and CuSO4, dried with NaSO4, and concentrated. The concentrate was purified via column chromatography to afford final product (70:30, Hexane: EtOAc). 1H NMR (500 MHz, CDCl3): δ (ppm) 1.485 (s, 3H), 1.517 (s, 3H), 2.145 (d, 3H), 2.2.616 (m, 1H), 2.724 (m, 1H), 2.849 (m, 1H), 5.958 (d, 1H), 7.526 (dd, 1H). (ESI, Pos) m/z 159.0 (M+23).